1-[Methylamino(phenyl)methyl]cyclobutan-1-ol

• IUPAC Name: 1-[methylamino(phenyl)methyl]cyclobutan-1-ol
• InChI: InChI=1S/C12H17NO/c1-13-11(12(14)8-5-9-12)10-6-3-2-4-7-10/h2-4,6-7,11,13-14H,5,8-9H2,1H3
• InChI Key: AAFFQRFHTHBMEG-UHFFFAOYSA-N
• Canonical SMILES: CNC(C1=CC=CC=C1)C2(CCC2)O
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol

Description

Molecular Structure Analysis

The IUPAC name for this compound is 1-((methylamino)(phenyl)methyl)cyclobutan-1-ol. The InChI code is 1S/C12H17NO/c1-13-11(12(14)8-5-9-12)10-6-3-2-4-7-10/h2-4,6-7,11,13-14H,5,8-9H2,1H3.

Physical And Chemical Properties Analysis

This compound is a powder with a purity of 95%. It should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound 1-[Methylamino(phenyl)methyl]cyclobutane-1-ol has been structurally analyzed, revealing that it crystallizes in a specific space group with its cyclobutane ring being more puckered in certain derivatives. This structural detail provides foundational knowledge for further applications in chemical synthesis and material science (Dinçer et al., 2005).
• The compound serves as a key intermediate in the synthesis of structurally complex molecules like quaternary α-benzyl- and α-allyl-α-methylamino cyclobutanones. This illustrates its utility in organic synthesis, particularly in the construction of molecules with potential pharmacological properties (Ghisu et al., 2016).

Chemical Sensor Development

• A notable application is in the development of chemical sensors. A sensor membrane utilizing 1-[Methylamino(phenyl)methyl]cyclobutane-1-ol showed excellent performance, particularly in determining zinc(II) ions. This sensor is distinguished by its high selectivity and sensitivity, indicating its potential in environmental monitoring and health diagnostics (Aksuner et al., 2011).

Photocatalysis

• The compound has found a role in photocatalysis. A derivative of the compound was used in facilitating efficient cyclobutane ring formation via an intramolecular [2+2] cycloaddition under visible light. This application is significant in the field of green chemistry, offering a more sustainable approach to chemical synthesis (Mojr et al., 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.